rac-2-​Oxiraneacetic Acid Phenylmethyl Ester

• CAS No.: 111006-13-4
• Molecular Formula: C₁₁H₁₂O₃
• Molecular Weight: 192.21
• Synonyms: Oxiraneacetic Acid Phenylmethyl Ester; (Oxiran-2-yl)acetic Acid Benzyl Ester; (±)-Benzyl 3,4-epoxybutyrate; Benzyl (R,S)-3,4-Epoxybutyrate

Description

rac-2-Oxiraneacetic Acid Phenylmethyl Ester: is a chemical compound with the molecular formula C11H12O3 and a molecular weight of 192.21 g/mol . It is also known by other names such as (Oxiran-2-yl)acetic Acid Benzyl Ester and Benzyl (R,S)-3,4-Epoxybutyrate . This compound is often used as an intermediate in the synthesis of other chemicals and has various applications in scientific research and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of rac-2-Oxiraneacetic Acid Phenylmethyl Ester typically involves the reaction of epichlorohydrin with benzyl acetate in the presence of a base such as sodium hydroxide . The reaction proceeds through the formation of an epoxide ring, resulting in the desired ester product. The reaction conditions usually involve moderate temperatures and an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods: In an industrial setting, the production of rac-2-Oxiraneacetic Acid Phenylmethyl Ester may involve continuous flow processes to ensure high yield and purity. The use of advanced catalysts and optimized reaction conditions can enhance the efficiency of the synthesis .

Chemical Reactions Analysis

Types of Reactions: rac-2-Oxiraneacetic Acid Phenylmethyl Ester can undergo various chemical reactions, including:

Oxidation: The epoxide ring can be oxidized to form diols or other oxygenated products.

Reduction: The ester group can be reduced to the corresponding alcohol.

Substitution: The epoxide ring can undergo nucleophilic substitution reactions to form different derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include and .

Reduction: Reducing agents such as or are often used.

Substitution: Nucleophiles like amines or thiols can be used under basic or acidic conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the epoxide ring can yield diols, while reduction of the ester group can produce alcohols.

Scientific Research Applications

rac-2-Oxiraneacetic Acid Phenylmethyl Ester has several applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as an intermediate in organic synthesis.

Biology: The compound can be used in the study of enzyme-catalyzed reactions involving epoxides and esters.

Medicine: It may serve as a precursor in the synthesis of pharmaceutical compounds.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of rac-2-Oxiraneacetic Acid Phenylmethyl Ester involves its reactivity as an epoxide and an ester. The epoxide ring is highly strained and can readily undergo ring-opening reactions with nucleophiles, leading to the formation of various derivatives. The ester group can be hydrolyzed or reduced to form alcohols or acids . These reactions are facilitated by the presence of specific enzymes or catalysts that target the epoxide or ester functional groups .

Comparison with Similar Compounds

• ®-2-Oxiraneacetic Acid Phenylmethyl Ester
• (S)-2-Oxiraneacetic Acid Phenylmethyl Ester
• 2-Oxiraneacetic Acid Methyl Ester
• 2-Oxiraneacetic Acid Ethyl Ester

Comparison: rac-2-Oxiraneacetic Acid Phenylmethyl Ester is unique due to its racemic mixture, which contains both enantiomers (R and S forms) in equal proportions. This racemic nature can influence its reactivity and interactions with biological systems compared to its pure enantiomeric counterparts. Additionally, the phenylmethyl ester group provides distinct chemical properties compared to other ester derivatives, such as methyl or ethyl esters.